Cas no 21273-98-3 (1,2,4-Triazolo[4,3-b]isoquinoline)
21273-98-3 structure
Product Name:1,2,4-Triazolo[4,3-b]isoquinoline
CAS No:21273-98-3
MF:C10H7N3
MW:169.182681322098
CID:1399775
PubChem ID:12429266
Update Time:2025-04-20
1,2,4-Triazolo[4,3-b]isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[4,3-b]isoquinoline
- s-triazolo[4,3-b]isoquinoline
- [1,2,4]triazolo[4,3-b]isoquinoline
- 21273-98-3
- SY355527
- SCHEMBL8642940
-
- Inchi: 1S/C10H7N3/c1-2-4-9-6-13-7-11-12-10(13)5-8(9)3-1/h1-7H
- InChI Key: DPEYBIWFOTZXDH-UHFFFAOYSA-N
- SMILES: N12C=NN=C1C=C1C=CC=CC1=C2
Computed Properties
- Exact Mass: 169.06411
- Monoisotopic Mass: 169.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- PSA: 30.19
1,2,4-Triazolo[4,3-b]isoquinoline Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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